Cas no 62569-72-6 (1H-Pyrrole-2-carboxylic acid, 4-chloro-1-(2-phenylethyl)-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-chloro-1-(2-phenylethyl)-
• CAS No: 62569-72-6
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 439863
• PubChem ID: 13152822
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-chloro-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-chloro-1-(2-phenylethyl)-
• 4-chloro-1-(2-phenylethyl)pyrrole-2-carboxylic acid
• 4-Chloro-1-(2-phenylethyl)-1H-pyrrole-2-carboxylic acid
• 4-Chloro-1-phenethyl-1H-pyrrole-2-carboxylic acid
• 62569-72-6
• DTXSID60522435

• Inchi： 1S/C13H12ClNO2/c14-11-8-12(13(16)17)15(9-11)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,16,17)
• InChI Key： VLPNIMAKUACNQM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N(C=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.05576
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23